2-(4-Methoxybenzylthio)aniline

• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]aniline
• InChI: InChI=1S/C14H15NOS/c1-16-12-8-6-11(7-9-12)10-17-14-5-3-2-4-13(14)15/h2-9H,10,15H2,1H3
• InChI Key: RRXXUNAAMIXQAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=CC=CC=C2N

Description

2-(4-Methoxybenzylthio)aniline is a useful research compound. Its molecular formula is C14H15NOS and its molecular weight is 245.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Aminothiophenol (25 g, 0.2 mol) was reacted with 16 g sodium hydroxide (0.40 mol) and 34.8 g p-methoxybenzylchoride (0.22 mol) by the method described in Example 24. The mixture was stirred at room temperature for 16 hours. The precipitate was filtered from the reaction mixture, and recrystallised from ethyl acetate to give 23 g of the desired product as a light brown solid (47% yield). 1H NMR (60 MHz, CDCl3): 3.66 (s, 3H), 3.73 (s, 2H), 4.13 (brs, 2H), 6.3-7.3(m, 8H) ppm. TLC (50% ethyl acetate/hexane) Rf 0.80.